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Compound of Interest

Compound Name: 1,6-Dimethylnaphthalene

Cat. No.: B047092 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,6-Dimethylnaphthalene, a

bicyclic aromatic hydrocarbon of significant interest in chemical synthesis and metabolism

studies. This document outlines its fundamental chemical identity, physical properties, and key

experimental data relevant to its application in research and development.

Core Chemical Identifiers
Identifier Value

IUPAC Name 1,6-dimethylnaphthalene[1]

CAS Number 575-43-9[1]

Molecular Formula C₁₂H₁₂[1]

Molecular Weight 156.22 g/mol [1]

SMILES CC1=CC=C2C(C)=CC=CC2=C1[1]

InChI
InChI=1S/C12H12/c1-9-6-7-12-10(2)4-3-5-

11(12)8-9/h3-8H,1-2H3[1]
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A summary of the key physical and chemical properties of 1,6-Dimethylnaphthalene is

presented below.

Property Value

Appearance Clear pale yellow liquid

Melting Point -17 to -16 °C

Boiling Point 265-266 °C

Flash Point >110 °C (>230 °F)[1]

Density 1.002 g/mL at 25 °C

Refractive Index n20/D 1.606

Spectroscopic Data
Key spectral data for the characterization of 1,6-Dimethylnaphthalene are provided.

Spectroscopic Data Values

¹³C NMR
Chemical shifts are available in various

databases.[2]

Mass Spectrometry (MS) Major fragments (m/z): 156, 141, 155.[1]

Infrared (IR) Spectra available in spectral databases.[1]

Ultraviolet (UV) Spectra available in spectral databases.[1]

Experimental Protocols
Synthesis of Dimethylnaphthalenes
The synthesis of specific dimethylnaphthalene isomers can be challenging due to the difficulty

in controlling the position of the methyl groups.[3] One approach involves the alkenylation of a

monocyclic aromatic compound with a diolefin, followed by cyclization and dehydrogenation.[3]

For instance, the synthesis of 2,6-dimethylnaphthalene (2,6-DMN), a valuable monomer for
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high-performance polymers, can involve the isomerization of other dimethylnaphthalene

isomers, including 1,6-DMN.[3]

A general multi-step synthesis for producing a specific dimethylnaphthalene can involve:

Alkylation: Reaction of a xylene or ethylbenzene with butadiene to form an alkenylbenzene.

Cyclization: The resulting alkenylbenzene is cyclized to form one or more dimethyltetralins.

Dehydrogenation: The dimethyltetralin(s) are dehydrogenated to yield the corresponding

dimethylnaphthalene(s).

Isomerization: The mixture of dimethylnaphthalenes is then isomerized to enrich the desired

isomer.[4]

A more specific regioselective synthesis for 2,6-dimethyltetralin, a precursor to 2,6-DMN, has

been described involving a Heck reaction between 4-bromotoluene and 3-methyl-3-buten-1-ol,

followed by catalytic reduction and acid-catalyzed cyclization.[5] This highlights the type of

synthetic strategies that can be employed to obtain specific isomers.

In Vivo Metabolism Study in Rats
A study on the disposition and metabolism of 1,6-dimethylnaphthalene in rats provides a

detailed experimental protocol.[6]

Animal Model: Male Wistar rats.

Dosing: A single intraperitoneal (i.p.) injection of 20 mg/kg body weight of 1,6-
dimethylnaphthalene.

Tracer: ³H-labeled 1,6-dimethylnaphthalene was used to facilitate the tracking of the

compound and its metabolites.

Sample Collection: Urine and feces were collected over 72 hours. Organs and tissues (fat,

liver, spleen, kidneys) were collected at various time points.

Analysis: The concentration of radioactivity in samples was determined by liquid scintillation

counting. Metabolites in the urine were identified and quantified using gas chromatography-
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mass spectrometry (GC-MS).[6]

Biological Activities and Applications
1,6-Dimethylnaphthalene is an organic compound with applications as a flavoring agent and

has been studied for its potential as a synergist.[7] It is also utilized in the synthesis of high-

performance materials and can act as a catalyst in certain chemical reactions.[7] In the context

of drug development, naphthalene and its derivatives are versatile scaffolds.[8] Many FDA-

approved drugs contain a naphthalene core, highlighting the importance of understanding the

metabolism and potential toxicity of such compounds.[8]

Research has also explored the use of dimethylnaphthalenes, including the 1,6-isomer, as

sprout suppressants for potatoes.[9]

Visualized Workflows and Pathways
Metabolic Pathway of 1,6-Dimethylnaphthalene in Rats
The following diagram illustrates the metabolic transformation of 1,6-Dimethylnaphthalene in

rats as identified by Kilanowicz et al.[6]

1,6-Dimethylnaphthalene 1-Methyl-hydroxynaphthalenes 1-Hydroxymethyl-6-methylnaphthalene 6-Methyl-1-naphthoic aldehyde 6-Methyl-1-naphthoic acid 1,6-Dimethyl-thionaphthalene 1,6-Dimethyl-methylthionaphthaleneMetabolism in Rats (Liver, Kidneys)

Click to download full resolution via product page

Caption: Metabolic fate of 1,6-Dimethylnaphthalene in rats.

Logical Workflow for Isomer-Specific Synthesis
This diagram outlines a logical workflow for the synthesis of a specific dimethylnaphthalene

isomer, which often involves an isomerization step where 1,6-DMN could be a component of

the isomeric mixture.
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Caption: General synthetic workflow for dimethylnaphthalene isomers.

Biodegradation Pathway of Methylnaphthalenes
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The following diagram depicts a generalized pathway for the biodegradation of

methylnaphthalenes by bacteria such as Pseudomonas putida, which can involve multiple

routes of enzymatic attack.
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Caption: Generalized biodegradation routes for methylnaphthalenes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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